2-{5-oxo-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
Overview
Description
The compound contains several functional groups including a 1,2,4-triazole ring, a nitrile group, and a trifluoromethoxy group attached to a phenyl ring. The presence of these groups suggests that the compound could have interesting chemical and biological properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, compounds with similar functional groups are often synthesized through multi-step organic synthesis. For example, 1,2,4-triazoles can be synthesized through the reaction of hydrazides with carboxylic acids . The trifluoromethoxy group can be introduced using various methods, such as the reaction of phenols with trifluoromethyl chloroformate .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar 1,2,4-triazole ring and the phenyl ring. The trifluoromethoxy group would add electron-withdrawing character, which could influence the reactivity of the compound .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-withdrawing trifluoromethoxy group. This could make the compound more reactive towards nucleophilic attack. The nitrile group could also undergo various reactions, such as hydrolysis to form a carboxylic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitrile group could increase its polarity, potentially influencing its solubility in various solvents .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Antiviral Activity : Research suggests that derivatives of 1,2,4-triazoles, including our compound, exhibit antiviral properties . Further studies could explore its potential as an antiviral drug candidate.
- Anticancer Potential : The compound’s structure may lend itself to anticancer drug design. Investigating its effects on cancer cell lines could provide valuable insights .
Materials Science and Electrochromic Devices
- Electrochromic Behavior : 4-(Trifluoromethoxy)phenyl-containing compounds have been synthesized and characterized for their electrochromic properties . Our compound might find applications in smart windows or displays.
Organic Synthesis and Methodology
- 1,3,4-Oxadiazole Derivatives : Literature reviews highlight the significance of 1,3,4-oxadiazole derivatives in pharmacology . Our compound could serve as a building block for novel derivatives with diverse biological activities.
Computational Chemistry and Crystallography
- Crystal Structure Analysis : The crystal structure of our compound has been determined, providing valuable data for computational studies . Researchers can use this information to model its interactions with other molecules.
Agrochemicals and Pesticides
- Antifungal Properties : Triazole derivatives often exhibit antifungal activity . Investigating our compound’s efficacy against specific fungal pathogens could be worthwhile.
Future Directions
Mechanism of Action
Target of Action
Compounds containing a 4-(trifluoromethoxy)phenyl group have been found to be promising as inhibitors of human soluble epoxide hydrolase .
Mode of Action
It’s known that inhibitors of human soluble epoxide hydrolase typically work by binding to the active site of the enzyme, preventing it from catalyzing its normal reactions .
Biochemical Pathways
Soluble epoxide hydrolase plays a role in the metabolism of endogenous chemical mediators, which are involved in the regulation of inflammation and blood pressure . Inhibition of this enzyme can therefore affect these processes.
Pharmacokinetics
The presence of the trifluoromethoxy group in the molecule may influence its pharmacokinetic properties, as fluorine atoms can enhance the metabolic stability and bioavailability of pharmaceuticals .
Result of Action
Inhibition of soluble epoxide hydrolase can lead to an increase in the levels of epoxyeicosatrienoic acids (eets), which have anti-inflammatory and vasodilatory effects .
properties
IUPAC Name |
2-[5-oxo-4-[4-(trifluoromethoxy)phenyl]-1,2,4-triazol-1-yl]acetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F3N4O2/c12-11(13,14)20-9-3-1-8(2-4-9)17-7-16-18(6-5-15)10(17)19/h1-4,7H,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OROVMYPMKIWUGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=NN(C2=O)CC#N)OC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F3N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401133600 | |
Record name | 4,5-Dihydro-5-oxo-4-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazole-1-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401133600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{5-oxo-4-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile | |
CAS RN |
866149-42-0 | |
Record name | 4,5-Dihydro-5-oxo-4-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazole-1-acetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=866149-42-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,5-Dihydro-5-oxo-4-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazole-1-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401133600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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